1-Chloromethyl-4-cyclohexylnaphthalene
Overview
Description
1-Chloromethyl-4-cyclohexylnaphthalene is an intermediate chemical compound obtained during the preparation of Vedaprofen . It has a molecular formula of C17H19Cl and a molecular weight of 258.79 .
Molecular Structure Analysis
The molecular structure of 1-Chloromethyl-4-cyclohexylnaphthalene consists of a naphthalene ring with a chloromethyl group (CH2Cl) and a cyclohexyl group attached . The exact positions of these groups on the naphthalene ring could not be determined from the search results.Physical And Chemical Properties Analysis
1-Chloromethyl-4-cyclohexylnaphthalene is a white solid with a melting point of 68-72°C . It is soluble in chloroform, DMSO, and ethyl acetate .Scientific Research Applications
Key Intermediate in Chemical Synthesis
1-Chloromethyl-4-cyclohexylnaphthalene is a chloromethyl substituted aromatic compound . These compounds are promising key intermediates because of their easy transformation to a variety of fine or special chemicals, polymers, and pharmaceuticals .
Catalyst in Chloromethylation
This compound can be used in the chloromethylation of aromatic compounds . Chloromethylation is a chemical reaction where a chloromethyl group (-CH2Cl) is added to an aromatic ring . This reaction is important in the production of various chemicals and pharmaceuticals .
Production of Special Chemicals
The chloromethyl group in 1-Chloromethyl-4-cyclohexylnaphthalene can be easily transformed into a variety of fine or special chemicals . This makes it a valuable compound in the production of these chemicals.
Production of Polymers
1-Chloromethyl-4-cyclohexylnaphthalene can also be used in the production of polymers . The chloromethyl group can react with other compounds to form polymers, which have a wide range of applications in various industries.
Pharmaceutical Applications
This compound is also used in the pharmaceutical industry . The chloromethyl group can be transformed into various pharmaceutical compounds, making 1-Chloromethyl-4-cyclohexylnaphthalene a valuable intermediate in drug synthesis .
Preparation of Vedaprofen
1-Chloromethyl-4-cyclohexylnaphthalene is an intermediate chemical compound obtained during the preparation of Vedaprofen . Vedaprofen is a non-steroidal anti-inflammatory drug (NSAID) used in veterinary medicine .
Safety and Hazards
The safety data sheet for a similar compound, (Chloromethyl)naphthalene, indicates that it causes severe skin burns and eye damage, may cause respiratory irritation, and is harmful if swallowed or in contact with skin . It is recommended to handle this compound with appropriate protective equipment and in a well-ventilated area .
properties
IUPAC Name |
1-(chloromethyl)-4-cyclohexylnaphthalene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19Cl/c18-12-14-10-11-16(13-6-2-1-3-7-13)17-9-5-4-8-15(14)17/h4-5,8-11,13H,1-3,6-7,12H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YCBGZXAJACCOAD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2=CC=C(C3=CC=CC=C23)CCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60633257 |
Source
|
| Record name | 1-(Chloromethyl)-4-cyclohexylnaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60633257 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
258.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloromethyl-4-cyclohexylnaphthalene | |
CAS RN |
71109-04-1 |
Source
|
| Record name | 1-(Chloromethyl)-4-cyclohexylnaphthalene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60633257 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
